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Compound of Interest

Compound Name: TFEB activator 1

Cat. No.: B1680029

For Researchers, Scientists, and Drug Development Professionals

Introduction

TFEB activator 1, with the chemical name (1E,4E)-1,5-Bis(2-Methoxyphenyl)penta-1,4-dien-3-
one, is a potent, cell-permeable activator of Transcription Factor EB (TFEB).[1] It functions as a
key regulator of the autophagy-lysosomal pathway.[2][3] Unlike many other autophagy
inducers, TFEB activator 1 operates through a direct binding mechanism to TFEB, promoting
its translocation from the cytoplasm to the nucleus in a manner independent of the mTOR
signaling pathway.[1][4][5] This unique mTOR-independent activation allows for the stimulation
of autophagy and lysosomal biogenesis without interfering with the central metabolic functions
regulated by mTOR.[1][4] These characteristics make TFEB activator 1 a valuable tool for
research in neurodegenerative diseases, lysosomal storage disorders, and other conditions
associated with dysfunctional autophagy.[4][5][6][7][8]

Chemical Properties
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Property Value Reference
(1E,4E)-1,5-Bis(2-
Chemical Name Methoxyphenyl)penta-1,4- [1]
dien-3-one
] Curcumin analog compound
Alternative Names [6]
C1, RPN77612
CAS Number 39777-61-2 [4]19]
Molecular Formula C19H1803 N/A
Molecular Weight 294.34 g/mol N/A
Quantitative Data Summary
Parameter Value Cell Line Notes Reference
Effective
EC50 (Flag- concentration for
TFEB Nuclear 2167 nM N/A 50% maximal [1][4][10]
Translocation) nuclear
translocation.
Dose-
dependentl
Working ) P Y
) 0.2-1uM N2a cells increases levels [4][10]
Concentration
of LC3-Il and
SQSTM1/p62.
Significant
) ) increase in
Incubation Time 12 hours N2a cells [4][10]
LC3B-Il levels
observed.

In Vivo Activity

© 2025 BenchChem. All rights reserved.

Tech Support


https://www.nbinno.com/article/active-pharmaceutical-ingredients-apis/science-behind-tfeb-activator-1-mechanism-function-gq
https://www.targetmol.com/compound/tfeb%20activator%201
https://www.medchemexpress.com/tfeb-activator-1.html
https://www.medchemexpress.com/tfeb-activator-1.html?locale=ja-JP
https://www.nbinno.com/article/active-pharmaceutical-ingredients-apis/science-behind-tfeb-activator-1-mechanism-function-gq
https://www.medchemexpress.com/tfeb-activator-1.html
https://www.medchemexpress.cn/tfeb-activator-1.html
https://www.medchemexpress.com/tfeb-activator-1.html
https://www.medchemexpress.cn/tfeb-activator-1.html
https://www.medchemexpress.com/tfeb-activator-1.html
https://www.medchemexpress.cn/tfeb-activator-1.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1680029?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Methodological & Application

Check Availability & Pricing

Parameter

Animal

Dosage
Model

Administrat
ion Route

Effects Reference

Short-term
Administratio

n

10 mg/kg and
25 mg/kg

Rats

Oral gavage

Dose-
dependently
increases
LC3B-Il and
TFEB

expression in

[4110]

the liver,
frontal cortex,

and striatum.

Chronic
Administratio

n

10 mg/kg per
grap Rats
day

Oral gavage

Activates
TFEB and
enhances
autophagy [4][10]
and lysosome
biogenesis in

the brain.

Acute Toxicity
(LD50)

175 mg/kg Rats

Intravenous

(tail vein)

Median lethal
[4][10]
dose.

Signaling Pathway

TFEB activator 1 directly binds to TFEB, promoting its translocation into the nucleus. Once in

the nucleus, TFEB binds to Coordinated Lysosomal Expression and Regulation (CLEAR)

elements in the promoter regions of target genes.[1] This leads to the increased expression of

genes involved in autophagy and lysosomal biogenesis.[1][2] This mechanism is independent
of mMTOR, a key negative regulator of TFEB.[1][4][11]
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Caption: mTOR-independent activation of TFEB by TFEB activator 1.

Experimental Protocols
Protocol 1: Preparation of Stock Solutions for In Vitro
Experiments

Materials:

TFEB activator 1 powder

Dimethyl sulfoxide (DMSO), sterile

Sterile microcentrifuge tubes

Vortex mixer

Sonicator (recommended)[6]

Procedure:
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» Calculate the required amount: Determine the desired stock concentration (e.g., 10 mM).
Calculate the mass of TFEB activator 1 and the volume of DMSO needed.

e Weigh the compound: Carefully weigh the TFEB activator 1 powder in a sterile
microcentrifuge tube.

e Dissolution: Add the calculated volume of sterile DMSO to the tube.
e Mixing: Vortex the solution thoroughly. To aid dissolution, sonication is recommended.[6]

o Storage: Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw
cycles. Store at -20°C for short-term storage or -80°C for long-term storage (up to 1 year).[6]

Note: The compound is reported to be unstable in solution; therefore, it is highly recommended
to prepare fresh solutions for each experiment.[4][10]

Protocol 2: Use of TFEB Activator 1 in Cell Culture

Materials:

Cultured cells (e.g., N2a, HeLa)[4][12]

Complete cell culture medium

TFEB activator 1 stock solution (from Protocol 1)

Phosphate-buffered saline (PBS)

Cell culture plates
Procedure:

o Cell Seeding: Seed cells in appropriate culture plates and allow them to adhere and reach
the desired confluency (typically 70-80%).

» Preparation of Working Solution: Dilute the TFEB activator 1 stock solution to the final
desired working concentration (e.g., 0.2-1 uM) in fresh, pre-warmed complete cell culture
medium.[4]
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e Treatment: Remove the old medium from the cells and wash once with PBS. Replace with
the medium containing the TFEB activator 1 working solution.

e Incubation: Incubate the cells for the desired period (e.g., 12-24 hours) at 37°C in a 5% CO2
incubator.[4]

» Downstream Analysis: Following incubation, cells can be harvested for various downstream
analyses, such as Western blotting for LC3B-1l and SQSTM1/p62 levels,
immunofluorescence to observe TFEB nuclear translocation, or qRT-PCR to measure the
expression of TFEB target genes.[1][8]

Protocol 3: Preparation of Dosing Solutions for In Vivo
Experiments

Materials:

TFEB activator 1 powder

DMSO

Corn oil

Sterile tubes

Vortex mixer

Sonicator (recommended)[6]
Procedure:

» Prepare a concentrated stock: Dissolve TFEB activator 1 in DMSO to create a concentrated
stock solution (e.g., 62.5 mg/mL).[10] Sonication is recommended to ensure complete
dissolution.[6]

o Prepare the final dosing solution: For a final solution containing 10% DMSO, add 100 pL of
the 62.5 mg/mL DMSO stock solution to 900 uL of corn oil.[6][10] This will result in a final
concentration of 6.25 mg/mL. Adjust volumes as needed for the required final dose.
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¢ Mixing: Vortex the solution thoroughly to ensure a uniform suspension.

« Administration: Administer the solution to the animals via oral gavage.

Important Considerations:

¢ Due to the instability of the compound in solution, it is strongly recommended to prepare the

dosing solution fresh on the day of use.[4][9][10]

* The provided formulation is a starting point. The solubility and stability may need to be

optimized for specific experimental needs.

Experimental Workflow

General Experimental Workflow with TFEB Activator 1
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Caption: Workflow for in vitro and in vivo experiments.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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